Cas no 910123-09-0 (Methyl 3,5-difluoro-2-nitrobenzoate)
Methyl 3,5-difluoro-2-nitrobenzoate is a fluorinated aromatic ester with a nitro functional group, commonly used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity due to the presence of both electron-withdrawing fluorine and nitro groups, facilitating nucleophilic substitution and further derivatization. The methyl ester moiety enhances solubility in organic solvents, improving handling in synthetic applications. The compound's structural features make it valuable for constructing complex molecules, particularly in medicinal chemistry for developing bioactive compounds. Its stability under standard storage conditions ensures reliable performance in laboratory settings. This reagent is particularly useful in the synthesis of fluorinated heterocycles and agrochemicals.
910123-09-0 structure
Product Name:Methyl 3,5-difluoro-2-nitrobenzoate
CAS No:910123-09-0
MF:C8H5F2NO4
MW:217.126409292221
MDL:MFCD14698035
CID:1958180
PubChem ID:46311132
Update Time:2025-08-05
Methyl 3,5-difluoro-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3,5-difluoro-2-nitrobenzoate
- 3,5-Difluoro-2-nitrobenzoic acid methyl ester
- METHYL3,5-DIFLUORO-2-NITROBENZOATE
- 910123-09-0
- SY258309
- Methyl 3,5-difluoro-2-nitro-benzoate
- CL8930
- DTXSID80673211
- CS-0150897
- 3,5-difluoro-2-nitro-benzoic acid methyl ester
- MFCD14698035
- AKOS027339572
- SCHEMBL1202856
- AS-46142
- RDNFXAWOOHTXBF-UHFFFAOYSA-N
-
- MDL： MFCD14698035
- Inchi： 1S/C8H5F2NO4/c1-15-8(12)5-2-4(9)3-6(10)7(5)11(13)14/h2-3H,1H3
- InChI Key： RDNFXAWOOHTXBF-UHFFFAOYSA-N
- SMILES： O=C(C1C([N+](=O)[O-])=C(F)C=C(F)C=1)OC
Computed Properties
- Exact Mass: 217.01866396g/mol
- Monoisotopic Mass: 217.01866396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 72.1Ų
Methyl 3,5-difluoro-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM947-200mg |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 98% | 200mg |
125.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM947-1g |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 98% | 1g |
437.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XM947-5g |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 98% | 5g |
1573.0CNY | 2021-07-17 | |
| Alichem | A015008223-250mg |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 97% | 250mg |
$494.40 | 2023-08-31 | |
| Alichem | A015008223-500mg |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 97% | 500mg |
$815.00 | 2023-08-31 | |
| Alichem | A015008223-1g |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 97% | 1g |
$1460.20 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X17415-25g |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 98% | 25g |
¥2401.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X17415-1g |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 98% | 1g |
¥99.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X17415-5g |
Methyl 3,5-difluoro-2-nitrobenzoate |
910123-09-0 | 98% | 5g |
¥481.0 | 2024-07-18 | |
| TRC | M220270-10mg |
Methyl 3,5-Difluoro-2-nitrobenzoate |
910123-09-0 | 10mg |
$ 50.00 | 2022-06-04 |
Methyl 3,5-difluoro-2-nitrobenzoate Suppliers
Amadis Chemical Company Limited
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(CAS:910123-09-0)Methyl 3,5-difluoro-2-nitrobenzoate
Order Number:A940318
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:33
Price ($):302.0
Email:sales@amadischem.com
Methyl 3,5-difluoro-2-nitrobenzoate Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:910123-09-0)Methyl 3,5-difluoro-2-nitrobenzoate
Purity:99%
Quantity:25g
Price ($):302.0